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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of green
chromium(IIl) fluoride trihydrate (CrFs-3H20). The information presented is curated for
professionals in research and development who require a detailed understanding of this
compound's solid-state architecture. This document summarizes key crystallographic data,
outlines experimental protocols for its characterization, and provides a visual representation of
the structural determination workflow.

Core Crystallographic Data

The crystal structure of green chromium(lll) fluoride trihnydrate has been determined to be
rhombohedral.[1][2] The fundamental building block of the structure consists of neutral
CrF3(H20)s molecules.[2] Unlike its violet counterpart, which contains [Cr(H20)s]3* cations, the
green form has both fluoride ions and water molecules directly coordinated to the chromium
center.[2] This arrangement highlights the isomeric complexity of hydrated chromium(lil)

fluorides.

The crystallographic data, essential for understanding the compound's three-dimensional
lattice, is summarized in the table below.
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Parameter Value

Crystal System Rhombohedral

Space Group R-3m

Unit Cell Dimensions (Rhombohedral) a=5.668(4) A, a =112.5(1)°
Molecules per Unit Cell (2) 1

Molar Mass 163.037 g/mol

Appearance Green crystalline solid

Experimental Protocols

The determination of the crystal structure of green CrFs-3H20 involves a precise sequence of
synthesis, crystallization, and characterization steps. The methodologies outlined below are
based on established experimental procedures.[2]

Synthesis and Crystallization

Single crystals of green chromium(lll) fluoride trihydrate suitable for X-ray diffraction can be
grown from an aqueous solution.

Materials:

e Chromium trioxide (CrOs)

e 10% Hydrofluoric acid (HF)

e Glucose

Procedure:

o A mixture of chromium trioxide, 10% hydrofluoric acid, and glucose is prepared.

» Single crystals are grown from this mixture.
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 Alternatively, polycrystalline CrFs-3H20 can be obtained through the thermal decomposition
of CrFs-9H20.[2]

X-ray Diffraction Analysis

The primary technique for elucidating the crystal structure is single-crystal X-ray diffraction.
Instrumentation:

¢ Stoe two-circle Weissenberg diffractometer

e Molybdenum Ka radiation (Mo Ka)

Data Collection and Refinement:

e A suitable single crystal is mounted on the diffractometer.

¢ Oscillation and Weissenberg photographs are taken to determine the crystal system and
space group.

« Intensity data is collected using the diffractometer.

e The collected data is then processed and corrected. It is noted that absorption corrections
were not applied in the original structure determination.[2]

e The crystal structure is solved and refined using established crystallographic software.

Structural Determination Workflow

The logical flow from material synthesis to final structure elucidation is a critical aspect of
crystallography. The following diagram illustrates the key stages in determining the crystal
structure of green chromium(lll) fluoride trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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